Cas no 64953-17-9 ((1-Butyl-1H-tetrazol-5-yl)acetic acid)

• Product Name: (1-Butyl-1H-tetrazol-5-yl)acetic acid
• CAS No: 64953-17-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 2793109
• PubChem ID: 71371080
• Update Time: 2025-04-21

(1-Butyl-1H-tetrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20794035
• 64953-17-9
• (1-Butyl-1H-tetrazol-5-yl)acetic acid

• Inchi： 1S/C7H12N4O2/c1-2-3-4-11-6(5-7(12)13)8-9-10-11/h2-5H2,1H3,(H,12,13)
• InChI Key： WAQYHUKQQFYLSZ-UHFFFAOYSA-N
• SMILES： OC(CC1=NN=NN1CCCC)=O

Computed Properties

• Exact Mass: 184.09602564Da
• Monoisotopic Mass: 184.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.9Ų